Cas no 2439-44-3 (3-Methyl-2-phenylbutanal)

• Product Name: 3-Methyl-2-phenylbutanal
• CAS No: 2439-44-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD11934481
• CID: 254982
• PubChem ID: 12255414
• Update Time: 2026-05-14

3-Methyl-2-phenylbutanal Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-phenylbutanal
• Benzeneacetaldehyde, a-(1-methylethyl)-
• Α-(1-METHYLETHYL)-BENZENEACETALDEHYDE
• 3-Methyl-2-phenylbutyraldehyde
• alpha-(1-Methylethyl)benzeneacetaldehyde
• alpha-Isopropylphenylacetaldehyde
• alpha-Phenylisopentanal
• alpha-Phenylisovaleraldehyde
• Benzeneacetaldehyde, alpha-(1-methylethyl)-
• Butraldehyde, 3-methyl-2-phenyl-
• FEMA No. 2738

• MDL： MFCD11934481
• Inchi： InChI=1S/C11H14O/c1-9(2)11(8-12)10-6-4-3-5-7-10/h3-9,11H,1-2H3
• InChI Key： UKEXEDXJYSMZGZ-UHFFFAOYSA-N
• SMILES： CC(C)C(C=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.953
• Boiling Point: 234.7°Cat760mmHg
• Flash Point: 101.5°C
• Refractive Index: 1.497
• PSA: 17.07
• FEMA: 2738 | 3-METHYL-2-PHENYLBUTYRALDEHYDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 3-Methyl-2-phenylbutanal

Comprehensive Analysis of 3-Methyl-2-phenylbutanal (CAS No. 2439-44-3): Properties, Applications, and Market Trends

3-Methyl-2-phenylbutanal (CAS No. 2439-44-3) is a versatile aromatic aldehyde widely recognized for its unique olfactory profile and industrial applications. This compound, often referred to as MPB in fragrance formulations, belongs to the family of phenylalkanals and exhibits a sweet, floral, and slightly fruity odor. Its molecular structure combines a phenyl ring with a branched aldehyde chain, making it a valuable intermediate in fine chemicals and flavor & fragrance industries.

The growing demand for sustainable fragrance ingredients has positioned 3-Methyl-2-phenylbutanal as a subject of interest among chemists and perfumers. Recent studies highlight its compatibility with green chemistry principles, as researchers explore eco-friendly synthesis routes using biocatalysts or renewable feedstocks. This aligns with the industry’s shift toward clean-label fragrances, a trend driven by consumer preferences for natural-inspired and hypoallergenic scents.

In perfumery, 3-Methyl-2-phenylbutanal serves as a middle note enhancer, often blended with citrus, woody, or amber accords. Its stability under varying pH conditions makes it suitable for personal care products like shampoos, soaps, and lotions. Notably, its low volatility contributes to long-lasting scent retention, a key factor in luxury fragrance development.

Beyond olfaction, CAS No. 2439-44-3 finds niche applications in pharmaceutical intermediates and agrochemicals. Its reactive aldehyde group allows derivatization into chiral auxiliaries or ligands for asymmetric synthesis, addressing the demand for high-purity enantiomers in drug manufacturing. Patent literature reveals its utility in catalytic hydrogenation processes to produce saturated analogs for specialty polymers.

The global market for 3-Methyl-2-phenylbutanal reflects broader trends in specialty chemicals. According to industry reports, the flavor & fragrance sector accounts for ~65% of its consumption, with Asia-Pacific emerging as the fastest-growing region due to rising disposable incomes and premiumization of consumer goods. Regulatory compliance (e.g., IFRA standards) and REACH certification remain critical for suppliers, as end-users prioritize regulatory-compliant ingredients.

Analytical characterization of 2439-44-3 typically involves GC-MS, HPLC, and NMR spectroscopy to ensure batch consistency. Recent advancements in machine learning-assisted formulation have enabled perfumers to predict optimal blending ratios with other aldehydes like lilial or hexyl cinnamal, reducing R&D cycles. Such innovations resonate with the industry’s focus on digital transformation and AI-driven product development.

Environmental and safety assessments confirm that 3-Methyl-2-phenylbutanal exhibits favorable biodegradability profiles under OECD 301 guidelines. However, proper storage conditions (e.g., inert atmosphere, temperature control) are recommended to prevent oxidation. Suppliers increasingly adopt blockchain traceability to document supply chain transparency, a response to consumer demands for ethical sourcing.

Future research directions may explore its potential in bio-based solvents or antimicrobial coatings, leveraging its aromatic properties. As the industry moves toward circular economy models, upcycling of byproducts from 3-Methyl-2-phenylbutanal synthesis could gain traction. Collaborations between academia and manufacturers will be pivotal in unlocking novel applications while maintaining cost competitiveness.